Cas no 1805443-45-1 (Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate)

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate is a fluorinated pyridine derivative with a reactive bromomethyl group, making it a versatile intermediate in organic synthesis. The presence of both difluoromethyl and fluorine substituents enhances its utility in medicinal chemistry and agrochemical applications, where such motifs are often sought for their metabolic stability and lipophilicity. The ester functionality allows for further derivatization, while the bromomethyl group facilitates nucleophilic substitution reactions. This compound is particularly valuable in the development of pharmaceuticals and specialty chemicals, offering a balance of reactivity and selectivity for targeted molecular modifications. Its structural features make it a useful building block for constructing complex heterocyclic systems.
Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate structure
1805443-45-1 structure
Product Name:Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate
CAS No:1805443-45-1
MF:C11H11BrF3NO2
MW:326.109752893448
CID:4884851
Update Time:2025-05-27

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate
    • Inchi: 1S/C11H11BrF3NO2/c1-2-18-10(17)4-8-6(11(14)15)3-7(13)9(5-12)16-8/h3,11H,2,4-5H2,1H3
    • InChI Key: RMGQFHCDONOJJJ-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C=C(C(F)F)C(CC(=O)OCC)=N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 281
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.2

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029032737-250mg
Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate
1805443-45-1 95%
250mg
$1,009.40 2022-04-01
Alichem
A029032737-500mg
Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate
1805443-45-1 95%
500mg
$1,786.10 2022-04-01
Alichem
A029032737-1g
Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate
1805443-45-1 95%
1g
$2,808.15 2022-04-01

Additional information on Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate

Comprehensive Overview of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805443-45-1)

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805443-45-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its structural versatility and reactivity.

The compound's fluoropyridine core is a key feature, as fluorinated compounds are increasingly sought after in modern chemistry due to their enhanced stability and bioavailability. With the growing demand for fluorinated intermediates in the pharmaceutical industry, Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate stands out as a valuable candidate for developing next-generation therapeutics. Its acetate moiety further enhances its utility in esterification and cross-coupling reactions, making it a versatile tool for synthetic chemists.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like CAS No. 1805443-45-1. Researchers are exploring its potential in machine learning-assisted molecular design, where its structural attributes can be optimized for targeted applications. Additionally, the compound's compatibility with sustainable synthesis methods aligns with the global shift toward environmentally friendly chemical processes, a topic frequently searched in academic and industrial circles.

From a technical perspective, the bromomethyl group in Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This property is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in biological activity. The compound's difluoromethyl group also contributes to its metabolic stability, a critical factor in the development of long-acting pharmaceutical agents.

In the context of agrochemical innovation, CAS No. 1805443-45-1 has shown promise as a precursor for designing new crop protection agents. The integration of fluorine atoms into agrochemicals is a hot topic, as it often enhances pesticidal efficacy and reduces environmental persistence. This aligns with current searches for eco-friendly pesticides and precision agriculture solutions, further highlighting the compound's relevance.

Quality control and analytical characterization of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate are essential for ensuring its suitability in high-stakes applications. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently searched by professionals seeking reliable protocols for compound analysis and QC validation.

In summary, Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805443-45-1) is a multifaceted compound with broad applications in cutting-edge research. Its unique combination of halogenated and ester functionalities positions it as a critical asset in the development of innovative pharmaceuticals, agrochemicals, and materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.

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